2-(1,3-benzothiazol-2-yl)-3-(4-chlorophenyl)-1-phenyl-2-propen-1-one

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(4-chlorophenyl)-1-phenylprop-2-en-1-one
• InChI: InChI=1S/C22H14ClNOS/c23-17-12-10-15(11-13-17)14-18(21(25)16-6-2-1-3-7-16)22-24-19-8-4-5-9-20(19)26-22/h1-14H/b18-14+
• InChI Key: SSFOOHAWZOBIOZ-NBVRZTHBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C(=CC2=CC=C(C=C2)Cl)C3=NC4=CC=CC=C4S3
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C(=C\C2=CC=C(C=C2)Cl)/C3=NC4=CC=CC=C4S3
• Molecular Formula: C22H14ClNOS
• Molecular Weight: 375.9 g/mol

Description

2-(1,3-benzothiazol-2-yl)-3-(4-chlorophenyl)-1-phenyl-2-propen-1-one is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound is also known as benzothiazolyl phenylpropenone (BTPP) and has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

BTPP is believed to act by binding to the SH3 domain of target proteins, disrupting their interactions with other proteins and leading to downstream effects on cellular signaling pathways. This mechanism of action has been extensively studied in the context of Fyn, but may also apply to other proteins with SH3 domains.
Biochemical and Physiological Effects:
BTPP has been found to exhibit a range of biochemical and physiological effects, including inhibition of protein-protein interactions, modulation of cellular signaling pathways, and induction of cell death in certain cancer cell lines. These effects make BTPP a valuable tool for studying cellular processes and developing new therapeutic strategies.

Advantages and Limitations for Lab Experiments

One of the main advantages of BTPP is its specificity for the SH3 domain of target proteins, allowing for precise modulation of cellular signaling pathways. However, BTPP may also exhibit off-target effects, leading to unintended consequences. Additionally, the synthesis of BTPP can be challenging and may require specialized equipment and expertise.

Future Directions

There are many potential future directions for research on BTPP. One area of interest is the development of new synthetic routes for BTPP that are more efficient and cost-effective. Another area of interest is the identification of new target proteins for BTPP, which could lead to the development of new therapeutic strategies for a range of diseases. Additionally, further studies are needed to fully understand the biochemical and physiological effects of BTPP and its potential applications in scientific research.

Scientific Research Applications

BTPP has been found to exhibit a range of biochemical and physiological effects, making it a valuable tool for scientific research. One of the most significant applications of BTPP is in the study of protein-protein interactions. BTPP has been shown to bind to the SH3 domain of the tyrosine kinase Fyn, disrupting its interaction with other proteins and leading to downstream effects on cellular signaling pathways.